N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine

• IUPAC Name: N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine
• InChI: InChI=1S/C19H16N2O2/c1-22-16-10-9-13(11-17(16)23-2)20-19-14-7-3-5-12-6-4-8-15(21-19)18(12)14/h3-11H,1-2H3,(H,20,21)
• InChI Key: IMICCSLWVXIYPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=NC3=CC=CC4=C3C2=CC=C4)OC
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol

Description

N-(3,4-dimethoxyphenyl)benzo[cd]indol-2-amine, also known as 2C-G-4, is a synthetic psychedelic drug that belongs to the phenethylamine and amphetamine chemical classes. It was first synthesized by Alexander Shulgin in the 1980s, and its effects on the human body have been studied by various researchers since then. The purpose of

Mechanism of Action

Target of Action

The primary target of Benzo[cd]indol-2-yl-(3,4-dimethoxy-phenyl)-amine is the lysosome . Lysosomes play a crucial role in cellular processes such as autophagy and apoptosis . This compound also targets Atg4B , an enzyme involved in autophagy .

Mode of Action

This compound enters cancer cells via the polyamine transporter localized in the lysosomes . It induces autophagy and apoptosis in the cells . The crosstalk between autophagy and apoptosis induced by this compound results in mutually reinforcing patterns .

Biochemical Pathways

The compound affects the autophagy pathway , a multistep lysosomal-degradation pathway . Autophagy plays a dual role in cancer therapy, protecting against and promoting cell death . The compound’s interaction with the autophagy pathway is promising for cancer therapy .

Pharmacokinetics

Its ability to enter cells via the polyamine transporter suggests it may have good cell permeability .

Result of Action

The compound shows potent inhibitory activity in hepatocellular carcinoma migration both in vitro and in vivo . It causes autophagy and apoptosis in cancer cells , which could potentially inhibit tumor growth and metastasis.

Action Environment

The action environment of the compound is within the cellular environment, specifically the lysosomes . The compound’s efficacy and stability could be influenced by various factors within this environment, such as pH, enzyme activity, and the presence of other compounds.

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate their physical and chemical properties, and evaluate their potential biological activity. Such studies could contribute to the development of new drugs or therapeutic agents.

Biochemical Analysis

Biochemical Properties

It has been suggested that this compound may interact with various enzymes, proteins, and other biomolecules .

Cellular Effects

It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, potential inhibition or activation of enzymes, and changes in gene expression .